8-(Azepan-1-yl)-7-(2-hydroxypropyl)-1,3-dimethylpurine-2,6-dione

• IUPAC Name: 8-(azepan-1-yl)-7-(2-hydroxypropyl)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C16H25N5O3/c1-11(22)10-21-12-13(18(2)16(24)19(3)14(12)23)17-15(21)20-8-6-4-5-7-9-20/h11,22H,4-10H2,1-3H3
• InChI Key: IZUCWORNZARPPK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C2=C(N=C1N3CCCCCC3)N(C(=O)N(C2=O)C)C)O
• Molecular Formula: C16H25N5O3
• Molecular Weight: 335.40 g/mol

Description

8-(Azepan-1-yl)-7-(2-hydroxypropyl)-1,3-dimethylpurine-2,6-dione, also known as Rolipram, is a selective inhibitor of phosphodiesterase-4 (PDE4). PDE4 is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), an important signaling molecule involved in many physiological processes. Rolipram has been extensively studied for its potential therapeutic applications in various diseases, including inflammatory and neurological disorders.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• Development of Synthetic Pathways : Research on compounds with similar structures focuses on developing synthetic pathways for novel chemical entities. For instance, studies on the synthesis of azanzone A and thieno[2,3-b]azepin-4-ones reveal methodologies that could be applicable to synthesizing related compounds, highlighting the importance of creating efficient synthetic routes for potentially bioactive molecules (Letcher & Wong, 1992); (Koebel et al., 1975).

Photodimerization and Ring Expansion Studies

• Exploring Reaction Mechanisms : The study of photodimerization and ring expansion reactions, such as those observed in 1H-azepine-2,7-diones, provides insights into the complex mechanisms that can guide the development of novel compounds with specific chemical properties (Takabatake & Hasegawa, 1994).

Antiviral and Antineoplastic Potential

• Biological Activity Screening : Compounds resembling the structure of "8-(Azepan-1-yl)-7-(2-hydroxypropyl)-1,3-dimethylpurine-2,6-dione" are screened for biological activities, including antiviral and antineoplastic effects. For example, certain azaphilones and hydroanthraquinone derivatives have shown inhibitory effects against influenza viruses, suggesting a potential area of application for similar compounds in drug discovery efforts against viral infections (Zhang et al., 2016).

Polymer and Material Science Applications

• Polymer Synthesis and Modification : Research on N-heterocyclic carbene-organocatalyzed ring-opening polymerization indicates the utility of structurally complex molecules in synthesizing and modifying polymers, which could extend to applications in materials science, including the development of new materials with tailored properties (Bakkali-Hassani et al., 2018).